![molecular formula C24H25ClN6O B612278 N-(4-(4-Aminopiperidin-1-yl)-2-methoxyphenyl)-5-chloro-4-(1H-indol-3-yl)pyrimidin-2-amine CAS No. 1356962-20-3](/img/structure/B612278.png)
N-(4-(4-Aminopiperidin-1-yl)-2-methoxyphenyl)-5-chloro-4-(1H-indol-3-yl)pyrimidin-2-amine
Overview
Description
AZD3463 is a novel, orally bioavailable dual inhibitor of anaplastic lymphoma kinase (ALK) and insulin-like growth factor 1 receptor (IGF1R). It has shown significant potential in overcoming multiple mechanisms of acquired resistance to crizotinib, a first-generation ALK inhibitor . AZD3463 has demonstrated efficacy in various preclinical models, particularly in cancers with ALK rearrangements and IGF1R overexpression .
Scientific Research Applications
AZD3463 has a wide range of scientific research applications:
Cancer Research: It has shown efficacy in inhibiting the growth of crizotinib-resistant cell lines with multiple mechanisms of acquired resistance.
Breast Cancer: AZD3463 suppresses breast cancer metastasis to bone by modulating the PI3K-Akt pathway.
Acute Myeloid Leukemia: It effectively inhibits the growth of sorafenib-resistant acute myeloid leukemia.
Neuroblastoma: AZD3463 induces apoptosis and autophagy in neuroblastoma cells.
Biochemical Analysis
Biochemical Properties
AZD3463 interacts with the ALK and IGF1R enzymes, inhibiting their activity . It has a Ki value of 0.75nM, indicating a high binding affinity . The inhibition of ALK by AZD3463 is associated with perturbations in downstream signaling including ERK, AKT, and STAT3 pathways .
Cellular Effects
AZD3463 has been shown to inhibit the proliferation of tumor cell lines containing ALK fusions . It induces apoptosis and autophagy in neuroblastoma cells and suppresses the viability and proliferation of both wild type and mutant ALK neuroblastoma (NB) cells . It also inhibits FLT3-ITD-mediated activation of AKT, ERK1/2, and p38 in a dose-dependent manner .
Molecular Mechanism
AZD3463 exerts its effects at the molecular level by inhibiting the autophosphorylation of ALK in tumor cell lines . It also inhibits additional receptor tyrosine kinases including IGF1R . AZD3463 retains good activity against a number of clinically relevant crizotinib resistant mutations .
Temporal Effects in Laboratory Settings
Over time, AZD3463 has been observed to suppress the viability and proliferation of both wild type and mutant ALK NB cells . It effectively inhibits ALK-mediated PI3K/AKT/mTOR signaling and induces apoptosis and autophagy in NB cells .
Dosage Effects in Animal Models
In animal models, AZD3463 demonstrates the ability to dose-dependently inhibit pALK in xenograft tumors, resulting in stasis or regression . It also ameliorates tumor progression and protects against bone loss when combined with DZNep .
Metabolic Pathways
AZD3463 is involved in the PI3K/AKT/mTOR pathway, a key metabolic pathway in cancer cells . It inhibits this pathway, leading to induced apoptosis and autophagy .
Preparation Methods
The synthesis of AZD3463 involves the identification of 4-(1H-indol-3-yl)pyrimidin-2-amine analogs as potent ALK inhibitors . The structure-activity relationship (SAR) studies guided the optimization of the aminopyrimidine group, leading to the discovery of several lead compounds . The optimal potency and selectivity were achieved with smaller substituents like chloro and methyl at the C5 position of the pyrimidine, and aniline was preferred over other amino heterocycles . The final compound, AZD3463, was synthesized with improved physical, chemical, and ADME properties .
Chemical Reactions Analysis
AZD3463 undergoes various chemical reactions, including:
Oxidation and Reduction: These reactions are crucial for the metabolic stability of AZD3463.
Substitution: The aminopyrimidine group undergoes substitution reactions to optimize potency and selectivity.
Common Reagents and Conditions: The synthesis involves reagents like chloro and methyl substituents, and conditions such as cyclic amines in the C4 position of the aniline.
Major Products: The primary product is AZD3463, which is a potent dual inhibitor of ALK and IGF1R.
Mechanism of Action
AZD3463 exerts its effects by inhibiting ALK and IGF1R, leading to decreased autophosphorylation of these receptors in tumor cell lines . This inhibition disrupts downstream signaling pathways, including ERK, AKT, and STAT3, resulting in reduced cell proliferation and increased apoptosis . AZD3463 also retains activity against crizotinib-resistant mutations, making it a potent therapeutic option for resistant cancers .
Comparison with Similar Compounds
AZD3463 is unique due to its dual inhibition of ALK and IGF1R, which allows it to overcome multiple resistance mechanisms. Similar compounds include:
Crizotinib: A first-generation ALK inhibitor with limited efficacy against resistant mutations.
Ceritinib: Another ALK inhibitor with improved potency but still limited against certain resistant mutations.
Brigatinib: An ALK inhibitor with broader activity against resistant mutations but does not target IGF1R.
AZD3463 stands out due to its dual-targeting capability, making it a promising candidate for treating cancers with complex resistance mechanisms .
Properties
IUPAC Name |
N-[4-(4-aminopiperidin-1-yl)-2-methoxyphenyl]-5-chloro-4-(1H-indol-3-yl)pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN6O/c1-32-22-12-16(31-10-8-15(26)9-11-31)6-7-21(22)29-24-28-14-19(25)23(30-24)18-13-27-20-5-3-2-4-17(18)20/h2-7,12-15,27H,8-11,26H2,1H3,(H,28,29,30) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYIGMXOIWJGBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N2CCC(CC2)N)NC3=NC=C(C(=N3)C4=CNC5=CC=CC=C54)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25ClN6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50717792 | |
Record name | N-[4-(4-Aminopiperidin-1-yl)-2-methoxyphenyl]-5-chloro-4-(1H-indol-3-yl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50717792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
448.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1356962-20-3 | |
Record name | N-[4-(4-Aminopiperidin-1-yl)-2-methoxyphenyl]-5-chloro-4-(1H-indol-3-yl)pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50717792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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